N-(3-acetylphenyl)-5-bromonicotinamide

• IUPAC Name: N-(3-acetylphenyl)-5-bromopyridine-3-carboxamide
• InChI: InChI=1S/C14H11BrN2O2/c1-9(18)10-3-2-4-13(6-10)17-14(19)11-5-12(15)8-16-7-11/h2-8H,1H3,(H,17,19)
• InChI Key: XVMCSFYMELLKTR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)C2=CC(=CN=C2)Br
• Molecular Formula: C14H11BrN2O2
• Molecular Weight: 319.15 g/mol

Description

N-(3-acetylphenyl)-5-bromonicotinamide is a useful research compound. Its molecular formula is C14H11BrN2O2 and its molecular weight is 319.15 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 318.00039 g/mol and the complexity rating of the compound is 348. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Reactivity in Organic Synthesis

• N-Bromonicotinamide (NBN) is investigated for its reactivity in the oxidation of benzyl ethers in aqueous acetic acid medium. The study provides insights into the kinetics and mechanism of the reaction, which is relevant for organic synthesis processes (Balasubramaniyan, Priya, & Mathiyalagan, 2010).

Applications in Neurotoxicology

• In neurotoxicological research, compounds related to N-(3-acetylphenyl)-5-bromonicotinamide, such as pyridostigmine bromide, are used to study the effects of nerve agent prophylactics on zebrafish embryo models. These studies contribute to understanding the impact of such compounds on neuronal development and synaptic formation (Fischer et al., 2015).

Mitochondrial Targeting in Drug Delivery

• Research on dendrimers, like poly(amidoamine) dendrimers, involves the conjugation of triphenylphosphonium, which is relevant for the development of novel mitochondria-targeted drug delivery systems. This research has implications for treating diseases associated with mitochondrial dysfunction (Biswas, Dodwadkar, Piroyan, & Torchilin, 2012).

Mechanism of Action

Target of Action

Similar compounds such as sulfonamides have been studied for their antibacterial activities against escherichia coli, pseudomonas aeruginosa, and staphylococcus aureus .

Mode of Action

It’s worth noting that compounds with similar structures have been found to exhibit significant antibacterial activity . The mechanism typically involves the compound interacting with its targets, leading to changes that inhibit the growth or function of the bacteria .

Biochemical Pathways

Similar compounds have been found to interfere with bacterial growth, suggesting that they may affect pathways related to cell division or metabolism .